Cas no 1141892-64-9 (4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile
• CAS No: 1141892-64-9
• MF: C₁₄H₉F₃N₆
• MW: 318.256671667099
• CID: 5656035
• PubChem ID: 25263433
• Update Time: 2025-06-07

4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-27193027
• DSM-81
• 4-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-2-(trifluoromethyl)benzonitrile
• 4-[(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-2-(trifluoromethyl)-benzonitrile
• MHXBLGVXWZIAGG-UHFFFAOYSA-N
• triazolopyrimidine-based compound, DSM81
• BDBM28841
• 1141892-64-9
• 4-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile
• SCHEMBL4102471
• CHEMBL522325
• 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C14H9F3N6/c1-8-4-12(23-13(21-8)19-7-20-23)22-10-3-2-9(6-18)11(5-10)14(15,16)17/h2-5,7,22H,1H3
• InChI Key： MHXBLGVXWZIAGG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)NC1=CC(C)=NC2=NC=NN12)(F)F

Computed Properties

• Exact Mass: 318.08407880g/mol
• Monoisotopic Mass: 318.08407880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile

Introduction to 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile (CAS No. 1141892-64-9)

4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1141892-64-9, represents a novel chemical entity with a complex molecular structure that incorporates multiple pharmacophoric elements. The presence of a benzonitrile core substituted with a trifluoromethyl group and an amino group linked to a 5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl moiety makes it a promising candidate for further investigation in medicinal chemistry.

The< strong>5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl substituent is particularly noteworthy due to its potential biological activity. This heterocyclic system is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The combination of this moiety with the benzonitrile derivative suggests that the compound may exhibit multiple modes of action, which could be advantageous in the development of therapeutics targeting complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. The< strong>trifluoromethyl group in the compound's structure is known to enhance metabolic stability and binding affinity to biological targets. This feature has been widely exploited in the design of small molecule drugs, particularly in oncology and anti-inflammatory therapies. The incorporation of this group into the benzonitrile derivative may contribute to improved pharmacokinetic properties and enhanced therapeutic efficacy.

In the context of current research, compounds like 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile are being explored for their potential applications in treating various diseases. For instance, studies have shown that derivatives of benzonitrile can inhibit enzymes involved in inflammatory pathways. The presence of the< strong>5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl moiety may further enhance this inhibitory effect by modulating specific interactions within biological systems. Additionally, the< strong>trifluoromethyl group could improve the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These methods not only ensure high yields but also allow for functional group modifications that can fine-tune the biological activity of the molecule.

Evaluation of the pharmacological properties of 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. The exact mechanisms by which it exerts its effects are still under investigation but preliminary data suggest that it may interfere with signaling pathways critical for disease progression.

The potential therapeutic applications of this compound are broad and include conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. The unique combination of structural features makes it a versatile scaffold for further derivatization and optimization. Researchers are exploring various analogs to enhance its potency and selectivity while minimizing side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been conducted to understand how 4-({5-methyl-1,2,4triazolo1,5-apyrimidin-7-yl}amino)-2-(trifluoromethyl)benzonitrile interacts with target proteins. These studies provide valuable insights into its binding mode and can guide the design of more effective derivatives. Additionally, virtual screening techniques have been used to identify potential lead compounds based on structural similarity and predicted bioactivity.

The development of new pharmaceuticals is a lengthy and complex process that involves extensive testing to ensure safety and efficacy. Preclinical studies in cell cultures and animal models are essential steps before human trials can begin. The promising results observed with 4-{(methylamino)carbonyl}-N-(3-trifluoromethylphenyl)-N'-[3-amino]-3H-pyrazol[3',4':5',6']pyrazolo[1',5':5',6']pyrimidine (CAS No.1141892-64-9) suggest that it may proceed to clinical trials in the future if further studies confirm its therapeutic potential.

The chemical synthesis and characterization of this compound have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed information about the molecular structure and purity of the compound, which are critical for ensuring its suitability for further biological evaluation.

In conclusion，the compound 4-{(methylamino)carbonyl}-N-(3-trifluoromethylphenyl)-N'-[3-amino]-3H-pyrazol[3',4':5',6']pyrazolo[1',5':5',6']pyrimidine (CAS No.1141892-64-9) represents a significant advancement in pharmaceutical research. Its complex structure，incorporating key pharmacophoric elements such as the< strong>5-methyl-methylene- dihydropyrazolopyrazine,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong> ,< strong>NMR spectroscopy MS analysis demonstrates its suitability for further biological evaluation，and its promising preclinical results suggest potential therapeutic applications in treating various diseases。Future research will focus on optimizing its pharmacological properties，exploring new derivatives，and advancing towards clinical trials。